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Compound of Interest

Compound Name: 9AzNue5Ac

Cat. No.: B1203313 Get Quote

Disclaimer: A comprehensive, publicly available Safety Data Sheet (SDS) for 9AzNue5Ac (9-

azido-9-deoxy-N-acetylneuraminic acid) was not located. However, one supplier indicates the

substance is "Not a dangerous substance according to GHS."[1] Despite this, the presence of

an azide functional group necessitates careful handling due to the general reactivity of organic

azides. The following guidance is based on established best practices for handling such

compounds in a laboratory setting. Researchers must obtain and review the official SDS from

their supplier before commencing any work.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for handling 9AzNue5Ac. It is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 9AzNue5Ac.

Toxicological and comprehensive safety data were not publicly available and must be sourced

from the supplier's official Safety Data Sheet.
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Property Value Citation(s)

Chemical Name
9-azido-9-deoxy-N-

acetylneuraminic acid
[2][3][4][5]

CAS Number 76487-51-9

Molecular Formula C₁₁H₁₈N₄O₈

Molecular Weight 334.28 g/mol

Appearance
Slightly grey or beige

amorphous solid

Solubility

Soluble in DMSO, DMF, DCM,

THF, Chloroform, Water, and

Methanol.

Storage Conditions
Store at -20°C, protected from

light.

Purity ≥95% (HPLC)

Toxicity Data (LD50)
Consult supplier's Safety Data

Sheet.

Explosive Properties
Consult supplier's Safety Data

Sheet.

Incompatible Materials

Strong acids, heavy metals

(copper, lead), halogenated

solvents.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The required PPE may vary

based on the scale of the experiment and the potential for aerosol generation.
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Task Category
Recommended Personal Protective
Equipment

General Laboratory Work
- Safety glasses with side shields- Laboratory

coat- Nitrile gloves- Closed-toe shoes

Handling of Powders/Solids

- Chemical splash goggles- Laboratory coat-

Double-gloving with nitrile gloves- Use of a

chemical fume hood is mandatory.

Handling of Liquids/Solutions
- Chemical splash goggles or face shield-

Laboratory coat- Nitrile gloves

Equipment Cleaning
- Chemical splash goggles- Nitrile gloves-

Laboratory coat

Operational and Disposal Plan
A clear and concise plan for the handling and disposal of 9AzNue5Ac is essential to prevent

contamination and ensure laboratory and environmental safety.

Experimental Protocol: Safe Handling of 9AzNue5Ac
This protocol provides a step-by-step guide for the safe handling of 9AzNue5Ac, from receipt

to disposal.

1. Pre-Handling Preparation: 1.1. Obtain and Review SDS: Before handling, obtain and

thoroughly review the Safety Data Sheet provided by the supplier. 1.2. Designate Handling

Area: Conduct all work with 9AzNue5Ac in a designated area within a certified chemical fume

hood. 1.3. Assemble Materials: Gather all necessary equipment, including non-metal spatulas

(e.g., plastic or ceramic) and appropriate PPE. 1.4. Prepare Waste Container: Designate a

specific, clearly labeled, non-metallic hazardous waste container for "Azide-Containing Waste."

2. Handling Procedure: 2.1. Don PPE: Put on all required PPE as outlined in the table above.

2.2. Weighing (Solid): If weighing the solid compound, perform this task within the chemical

fume hood on a disposable weigh boat. Avoid creating dust. 2.3. Solution Preparation: When

preparing solutions, add the solvent to the solid slowly to avoid splashing. 2.4. Conduct

Experiment: Perform all manipulations within the fume hood. Avoid contact with incompatible
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materials such as strong acids, heavy metals, and halogenated solvents. Mixing with acids can

produce highly toxic and explosive hydrazoic acid.

3. Post-Handling and Decontamination: 3.1. Work Surface Decontamination: Decontaminate all

work surfaces with an appropriate cleaning agent (e.g., 70% ethanol), followed by water. 3.2.

Equipment Decontamination: Decontaminate all reusable equipment according to established

laboratory procedures. 3.3. PPE Removal: Remove PPE in the reverse order it was put on,

taking care to avoid self-contamination. Dispose of single-use PPE in the designated

hazardous waste container.

4. Disposal Plan: 4.1. Waste Segregation: All waste contaminated with 9AzNue5Ac (e.g.,

pipette tips, tubes, gloves, excess reagent) must be placed in the designated "Azide-Containing

Waste" container. 4.2. Aqueous Waste: Do not pour azide-containing solutions down the drain,

as this can lead to the formation of explosive metal azides in the plumbing. 4.3. Chemical

Inactivation (Optional): For dilute aqueous solutions, chemical deactivation may be an option

by following established and validated laboratory procedures for azide destruction (e.g.,

treatment with nitrous acid). This should only be performed by trained personnel and in

accordance with institutional EHS guidelines. 4.4. Final Disposal: All azide-containing waste

must be disposed of through the institution's official chemical waste program. The waste

container must be clearly labeled, listing all chemical constituents.

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 9AzNue5Ac from

initial preparation to final disposal.
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Workflow for the safe handling of 9AzNue5Ac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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